Ethyl 2-methyl-1-phenyl-1H-pyrrole-3-carboxylate

• CAS No.: 80326-73-4
• Molecular Formula: C14H15NO2
• Molecular Weight: 229.27 g/mol
• IUPAC Name: ethyl 2-methyl-1-phenylpyrrole-3-carboxylate
• InChI: InChI=1S/C14H15NO2/c1-3-17-14(16)13-9-10-15(11(13)2)12-7-5-4-6-8-12/h4-10H,3H2,1-2H3
• InChI Key: NMVBKKUWTKACPU-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C=C1)C2=CC=CC=C2)C

Description

Ethyl 2-methyl-1-phenyl-1H-pyrrole-3-carboxylate is a useful research compound. Its molecular formula is C14H15NO2 and its molecular weight is 229.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-methyl-1H-pyrrole-3-carboxylic acid ethyl ester (388 mg, 2.53 mmol), iodobenzene (619 mg, 3.04 mmol), copper(I) iodide (24 mg, 0.127 mmol), N,N′-dimethyl-ethane-1,2-diamine (54 μL, 0.506 mmol), potassium phosphate (1.128 g, 5.31 mmol) in dry toluene (2.5 mL) was irradiated with microwave at 130° C. for 2 h; then the solids were filtered off, the filtrate was concentrated, the resulted residue was purified on column to give the title product (302 mg); The title compound, 1H NMR (200 MHz, CDCl3): δ (ppm)=7.5-7.2 (m, 5H), 6.51 (s, 2H), 4.28 (q, 2H, J=7.4 Hz), 2.44 (s, 3H), 1.36 (t, 3H, J=7.4 Hz).